![molecular formula C20H22N2O2 B4239962 2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole](/img/structure/B4239962.png)
2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole
Overview
Description
2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential for use in a variety of fields, including biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole is not yet fully understood. However, it is believed to function as an inhibitor of certain enzymes, particularly protein kinases. This may lead to a reduction in the activity of these enzymes, which could have a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have suggested that this compound may have potential as an anti-cancer agent, due to its ability to inhibit certain enzymes involved in cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole in lab experiments is its potential as an inhibitor of certain enzymes. This makes it a promising candidate for use in drug discovery and development, particularly in the field of cancer research. However, one limitation of this compound is that its mechanism of action is not yet fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are a number of potential future directions for research on 2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole. These include:
1. Further investigation into the compound's mechanism of action, in order to better understand its potential applications in drug discovery and development.
2. Exploration of the compound's potential as an anti-cancer agent, particularly in the treatment of specific types of cancer.
3. Investigation into the potential use of this compound in combination with other drugs or therapies, in order to enhance its effectiveness.
4. Further study of the compound's pharmacokinetics and toxicity, in order to better understand its safety and potential for use in humans.
Overall, this compound is a promising compound with potential applications in a variety of scientific research fields. Further investigation into its properties and potential uses may lead to the development of new drugs and therapies for a range of diseases and conditions.
Scientific Research Applications
2-(3,4-dimethoxybenzyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole has been studied for its potential applications in a variety of scientific research fields. In particular, this compound has been shown to have potential as an inhibitor of certain enzymes, including protein kinases. This makes it a promising candidate for use in drug discovery and development, particularly in the field of cancer research.
Properties
IUPAC Name |
2-[(3,4-dimethoxyphenyl)methyl]-1-(2-methylprop-2-enyl)benzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-14(2)13-22-17-8-6-5-7-16(17)21-20(22)12-15-9-10-18(23-3)19(11-15)24-4/h5-11H,1,12-13H2,2-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCHDRBSMDJTICQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C2=CC=CC=C2N=C1CC3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.